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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the application of C.l. Disperse Blue 85 for
printing on synthetic fibers, primarily polyester. This document includes the dye's properties,
guantitative performance data, detailed experimental protocols, and relevant safety and
environmental considerations.

Introduction

C.l. Disperse Blue 85 is a single azo disperse dye widely used in the textile industry for dyeing
and printing synthetic fibers such as polyester and its blends.[1] Its chemical structure provides
a red-light navy blue shade.[1] Disperse dyes are non-ionic, water-insoluble colorants that are
applied to hydrophobic fibers from a fine agueous dispersion.[1][2] Fixation is achieved at high
temperatures, where the dye sublimates and diffuses into the fiber, forming a stable solid
solution.[3] This process results in printed fabrics with bright colors and good fastness
properties.[4]

Properties of C.I. Disperse Blue 85

Disperse Blue 85 is characterized by its specific chemical and physical properties that dictate
its application methods.
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Property Value Reference
C.l. Name Disperse Blue 85 [1]
C.I. Number 11370 [1]
CAS Number 12222-83-2 [1]
Chemical Class Monoazo [1]
Molecular Formula C18H14CINsOs [1]
Molecular Weight 415.79 g/mol [1]
Appearance Dark blue powder [1]
Solubility Insoluble in water [1]

Quantitative Performance Data

The performance of a dye is measured by its fastness properties on a specific substrate. The
following table summarizes typical fastness ratings for Disperse Blue 85 on polyester fabric.
Ratings are on a scale of 1 to 5, with 5 indicating excellent fastness.
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Fastness Property ISO Standard Rating Reference
Light Fastness ISO 105-B02 5 [1]
Washing Fastness

_ ISO 105-C06 5 [1]
(Fading)
Washing Fastness

o ISO 105-C06 4-5 [1]
(Staining)
Perspiration Fastness

, ISO 105-E04 5 [1]
(Fading)
Perspiration Fastness

o ISO 105-E04 5 [1]
(Staining)
Ironing Fastness ISO 105-X11 4-5 [1]
Dry/Wet Friction

ISO 105-X12 4-5 [3]

Fastness

Experimental Protocols

The following protocols detail the process for direct-to-fabric printing on polyester using
Disperse Blue 85.

Objective: To remove impurities, oils, and sizes from the polyester fabric to ensure even wetting
and dye uptake.

Methodology:

e Prepare a scouring bath containing a non-ionic detergent (e.g., 1-2 g/L Synthrapol) and
sodium carbonate (1 g/L).

e Immerse the polyester fabric in the bath at a liquor-to-goods ratio of 20:1.
» Raise the temperature to 60-70°C and treat for 20-30 minutes.

» Rinse the fabric thoroughly with hot water, followed by a cold water rinse.
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» Dry the fabric completely before printing.

Objective: To prepare a stable and viscous print paste for application.

Components:
Component Quantity (g) Purpose Reference
Disperse Blue 85 Dye 20 - 40 Colorant [5]
) ) Ensures uniform dye
Dispersing Agent 10-20 ] ) [5][6]
dispersion
Acetic Acid (or Acid pH control (adjust to
5 [718]
Donor) pH 4.5-5.5)
) ) Provides viscosity for
Synthetic Thickener 60 o [5]
printing
Water 875 - 895 Solvent [5]
Total 1000
Methodology:

o Create a paste by mixing the Disperse Blue 85 powder with the dispersing agent and a

small amount of cold water.

o Add this pre-mixed paste to the main water volume under constant stirring.

o Slowly add the synthetic thickener while stirring vigorously until a smooth, homogenous

paste is formed.

o Adjust the pH of the final paste to 4.5-5.5 using acetic acid.[7]

Objective: To apply the print paste to the fabric and fix the dye within the polyester fibers.

Methodology:
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» Application: Apply the print paste to the scoured and dried polyester fabric using a suitable
method, such as laboratory-scale screen printing, to ensure even coverage.

e Drying: Dry the printed fabric thoroughly at 100-120°C in a hot air oven. This step removes
water and prevents dye migration before fixation.[5]

» Fixation (Thermofixation): Fix the dye by treating the dried fabric in a hot air oven (thermosol
unit) at 190-210°C for 1-2 minutes.[5][9] The high temperature causes the dye to sublime
and penetrate the polyester fibers.

Objective: To remove unfixed dye from the fabric surface to improve wash fastness and prevent
staining.

Methodology:

Prepare a reduction clearing bath with:
o Caustic Soda (2 g/L)

o Sodium Hydrosulfite (2 g/L)

Treat the printed and fixed fabric in this bath at 70°C for 10-15 minutes.[5]

Rinse the fabric thoroughly with hot water (around 60°C) and then with cold water to remove
all residual chemicals and loose dye.[7]

Dry the final printed fabric.

Visualized Workflows and Structures

The following diagrams illustrate the chemical structure of the dye and the experimental
workflow.

Caption: Chemical structure of C.I. Disperse Blue 85.
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Caption: Experimental workflow for printing polyester with Disperse Blue 85.
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Health, Safety, and Environmental Considerations

¢ Health and Safety: While Disperse Blue 85 itself is not as commonly cited as an allergen as
Disperse Blue 106 or 124, direct skin contact with any disperse dye powder or paste should
be avoided.[10][11] Standard laboratory personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn. Operations involving dye powders
should be conducted in a well-ventilated area or fume hood to prevent inhalation.

o Environmental Impact: Disperse dyes are characterized by their low water solubility and
resistance to biodegradation, which can lead to environmental persistence.[12] Effluents
from the printing and dyeing process contain unfixed dye and auxiliary chemicals,
contributing to water pollution.[10][13] These effluents can increase the biochemical oxygen
demand (BOD) and chemical oxygen demand (COD) of water bodies and may be toxic to
aquatic life.[12][14] Therefore, all wastewater generated from these protocols must be
collected and treated according to local environmental regulations before discharge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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